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Cat. No.: B1214199 Get Quote

Promolate: An Examination of Available
Scientific Information
Following a comprehensive review of scientific and medical literature, the biological functions

and therapeutic potential of a substance referred to as "Promolate" remain scientifically

unverified. Information available from various sources is contradictory and lacks the rigorous,

peer-reviewed data necessary to construct an in-depth technical guide for a scientific audience.

A significant discrepancy exists in the available information regarding "Promolate." One source

describes "Promolate," with supposed trade names "Promovate" and "ProMediol," as a novel

bio-modulatory agent for autoimmune diseases and cancer, reportedly in advanced clinical

trials. This information, however, could not be substantiated through credible, independent

scientific or academic sources. The research institutions mentioned in connection with this

novel drug, the "Global Biomedical Research Institute" and the "National Health and Science

University," also lack a verifiable record of involvement in the development of such a

compound. Further investigation revealed that "ProMediol" is a trade name for a Cannabis

Sativa extract, and "Promovate" is a brand name for a topical corticosteroid, both unrelated to

the described bio-modulatory agent.

Conversely, established chemical databases such as PubChem identify "Promolate" as a

synonym for the chemical entity 2-morpholin-4-ylethyl 2-methyl-2-phenoxypropanoate (CAS

Number: 3615-74-5). This compound is also known by other names including Atusil, Mebetus,

and Morphethylbutyne.[1] Despite the existence of this chemical compound, a thorough search
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of peer-reviewed scientific literature, clinical trial registries, and patent databases did not yield

any significant information regarding its biological functions, mechanism of action, or

therapeutic potential. There is a notable absence of published preclinical or clinical studies that

would provide the quantitative data, experimental protocols, and signaling pathway details

required for a technical whitepaper.

Conclusion
The initial premise of a novel, clinically advanced drug named "Promolate" for autoimmune

diseases and cancer could not be validated through reputable scientific sources. The

information appears to be inaccurate.

For the recognized chemical compound also known as "Promolate," there is a lack of available

scientific data on its biological activity and therapeutic applications. Consequently, it is not

possible to provide the requested in-depth technical guide, including data tables, experimental

methodologies, and signaling pathway diagrams, due to the absence of foundational scientific

research on this topic.

Researchers, scientists, and drug development professionals are advised to seek information

from peer-reviewed scientific journals and established biomedical databases to ensure the

validity of any claims regarding new therapeutic agents. Based on the current available

evidence, "Promolate" as a therapeutic agent with defined biological functions does not appear

to be a subject of mainstream scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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